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Compound of Interest

Compound Name:
Tert-butyl 4-

bromobenzylcarbamate

Cat. No.: B153386 Get Quote

CAS Number: 68819-84-1

This technical guide provides a comprehensive overview of Tert-butyl 4-
bromobenzylcarbamate, a key intermediate in organic synthesis. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document details the compound's chemical and physical properties, a standard

synthesis protocol, its primary applications, and essential safety and handling information.

Chemical and Physical Properties
Tert-butyl 4-bromobenzylcarbamate is an organic compound classified as a carbamate ester.

[1] It features a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen of 4-

bromobenzylamine. This structure makes it a valuable reagent in multi-step organic syntheses.

The physical and chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C12H16BrNO2 [1][2]

Molecular Weight 286.16 g/mol [3]

Melting Point 86-88 °C [1]

Boiling Point 370.3 °C at 760 mmHg [1]

Appearance White to off-white solid/powder [4][5]

Purity >95.0% [5]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

Solubility Insoluble in water [4]

Density 1.319 g/cm³ [1]

Flash Point 177.8 °C [1]

Synthesis Protocol
A common method for the synthesis of Tert-butyl 4-bromobenzylcarbamate involves the

reaction of 4-bromobenzylamine hydrochloride with di-tert-butyl dicarbonate (Boc anhydride) in

the presence of a base.[6]

Experimental Protocol:

Reaction Setup: A suspension of 4-bromo-benzylamine hydrochloride (968mg, 4.35mmol)

and triethylamine (0.666ml, 4.79mmol) is prepared in chloroform (15ml) with stirring.[6]

Addition of Reagent: To this suspension, di-tert-butyldicarbonate (949mg, 4.35mmol) is

added.[6]

Reaction: The resulting solution is stirred at ambient temperature for 2 hours.[6]

Work-up: The reaction mixture is then diluted with dichloromethane (DCM, 40ml). The

organic solution is washed sequentially with 10% aqueous citric acid (40ml) and brine
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(40ml).[6]

Isolation: The organic phase is dried over anhydrous magnesium sulfate, filtered, and the

solvent is evaporated under reduced pressure to yield the final product, Tert-Butyl 4-
bromobenzylcarbamate (1.23g, 99% yield).[6]
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Synthesis workflow for Tert-butyl 4-bromobenzylcarbamate.
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Applications in Research and Drug Development
Tert-butyl 4-bromobenzylcarbamate is primarily utilized as an intermediate in organic

synthesis, particularly within the pharmaceutical industry for the creation of various drugs.[1]

The Boc-protected amine allows for selective reactions at other sites of the molecule. The

bromine atom on the phenyl ring serves as a functional handle for a variety of cross-coupling

reactions, such as Suzuki, Heck, and Sonogashira couplings, which are fundamental in the

synthesis of complex organic molecules.

This compound is a valuable building block for introducing a protected aminomethylphenyl

group into a target molecule. The Boc protecting group can be readily removed under acidic

conditions, revealing the primary amine for further functionalization. This strategic protection

and deprotection sequence is crucial in the synthesis of complex pharmaceutical agents.
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General synthetic utility of Tert-butyl 4-bromobenzylcarbamate.
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Safety and Handling
Appropriate safety precautions should be taken when handling Tert-butyl 4-
bromobenzylcarbamate.

Hazard Statements: The compound is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[3]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

Wash skin thoroughly after handling.[7]

Use only outdoors or in a well-ventilated area.[7]

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult

a physician.[2]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[2]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[2]

Storage: Store in a dry, cool, and well-ventilated place.[4] Keep the container tightly closed.

[4]

Incompatible Materials: Strong oxidizing agents.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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